Cas no 2680726-35-4 (benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate)

• Product Name: benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate
• CAS No: 2680726-35-4
• MF: C₁₇H₁₇BrN₂O₂
• MW: 361.233083486557
• CID: 5622822
• PubChem ID: 165931079
• Update Time: 2025-10-29

benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680726-35-4
• benzyl N-[1-(5-bromopyridin-2-yl)cyclobutyl]carbamate
• EN300-28299892
• benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate

• Inchi： 1S/C17H17BrN2O2/c18-14-7-8-15(19-11-14)17(9-4-10-17)20-16(21)22-12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2,(H,20,21)
• InChI Key： DJMKPVFCKXOSLD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.04734g/mol
• Monoisotopic Mass: 360.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate

Comprehensive Overview of Benzyl N-1-(5-Bromopyridin-2-yl)cyclobutylcarbamate (CAS No. 2680726-35-4)

Benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate (CAS No. 2680726-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutylcarbamate moiety and 5-bromopyridin-2-yl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a benzyl protective group with a cyclobutyl ring, making it a valuable building block for drug discovery and development.

The growing interest in benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the design of kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The presence of the bromopyridine moiety enhances its reactivity, enabling precise modifications for targeted therapeutic effects. This aligns with current trends in precision medicine and small-molecule drug development, where tailored compounds are in high demand.

From a synthetic chemistry perspective, CAS No. 2680726-35-4 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its cyclobutyl ring introduces strain, which can influence the compound's reactivity and stability—a topic frequently discussed in computational chemistry forums. The compound's carbamate functional group also offers opportunities for further derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate. Questions like "How to optimize the yield of 5-bromopyridin-2-yl derivatives?" or "What are the eco-friendly alternatives for carbamate protection?" are trending in academic and industrial circles. These discussions highlight the compound's relevance in advancing environmentally friendly synthesis techniques.

The compound's physicochemical properties, such as solubility and thermal stability, are also under scrutiny. Laboratories focusing on high-throughput screening often seek data on benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate to assess its compatibility with automated synthesis platforms. Such inquiries reflect the broader shift toward automation and AI-driven drug discovery, where reliable intermediates are essential.

In summary, benzyl N-1-(5-bromopyridin-2-yl)cyclobutylcarbamate (CAS No. 2680726-35-4) is a compound of immense scientific and industrial value. Its structural features and reactivity profile make it a cornerstone in pharmaceutical research, agrochemical innovation, and material science. As the demand for customized chemical intermediates grows, this compound is poised to remain a focal point in cutting-edge research and development.